![molecular formula C20H26N2O3 B5627379 1-(2,5-dimethoxybenzyl)-4-(2-methoxyphenyl)piperazine](/img/structure/B5627379.png)
1-(2,5-dimethoxybenzyl)-4-(2-methoxyphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related piperazine compounds involves various chemical strategies aimed at introducing functional groups that influence the molecule's activity and properties. For example, Mokrov et al. (2019) detailed the synthesis of 1-(methoxybenzyl)-4-{2-[(methoxybenzyl)amino]ethyl}piperazines, exploring the relationship between the structure of triazaalkane linkers and cardiotropic activity, highlighting the significance of methoxybenzyl groups in modulating biological activity (Mokrov et al., 2019).
Molecular Structure Analysis
Structural analysis is crucial for understanding the molecule's configuration and its implications on chemical behavior. Chinthal et al. (2021) investigated the structural nuances of 1-halobenzoyl-4-(2-methoxyphenyl)piperazines, demonstrating how variations in substitution patterns affect hydrogen-bonded assemblies, thereby influencing molecular conformation and potential interactions (Chinthal et al., 2021).
Chemical Reactions and Properties
Chemical reactions involving piperazine derivatives are diverse, reflecting modifications at various positions to achieve desired properties. Kawashima et al. (1991) discussed the biotransformation of a related compound in rats, highlighting O-demethylation and N-dealkylation pathways, indicative of the metabolic versatility of piperazine derivatives (Kawashima et al., 1991).
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystal structure, are essential for their application in various fields. Zhang et al. (2007) synthesized a derivative of 2,5-piperazinedione, providing insights into the crystal structure and physical properties that are crucial for understanding the compound's stability and reactivity (Zhang et al., 2007).
Chemical Properties Analysis
The chemical properties, including reactivity with other substances, stability under various conditions, and the potential for undergoing specific chemical transformations, are vital for the practical application of these molecules. Abdel-Hay et al. (2014) investigated the inhibitory activity of a series of piperazine derivatives toward phosphodiesterase 5, illustrating the impact of chemical modifications on biological activity (Abdel-Hay et al., 2014).
properties
IUPAC Name |
1-[(2,5-dimethoxyphenyl)methyl]-4-(2-methoxyphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O3/c1-23-17-8-9-19(24-2)16(14-17)15-21-10-12-22(13-11-21)18-6-4-5-7-20(18)25-3/h4-9,14H,10-13,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMZLNSMXWQVWPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)CN2CCN(CC2)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Dimethoxybenzyl)-4-(2-methoxyphenyl)piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.